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Compound of Interest

Compound Name: 4-Methyl-2,7-naphthyridine
CAS No.: 288141-01-5
Cat. No.: B3004409

Get Quote

Introduction & Structural Logic

The 2,7-naphthyridine system (copyrine) possesses

symmetry, rendering positions 1/8, 3/6, and 4/5 chemically equivalent. Introducing a methyl
group at the C4 position breaks this symmetry, creating a unique spectral fingerprint distinct
from the more common 1-methyl isomer.

Structural Numbering & Connectivity

Correct assignment requires adherence to IUPAC numbering.
» Nitrogens: Positions 2 and 7.

¢ 4-Methyl: Substituent is para to N2 and meta to the bridgehead.
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Figure 1:Connectivity and critical NOE correlations for confirming the 4-methyl position. Note
the proximity to H3 and H5.

Experimental Protocol

To ensure reproducibility and comparability with the data below, follow this standardized
sample preparation protocol.

Sample Preparation[1][2][3][4][5][6][7]

e Solvent: Deuterated Chloroform (
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) is preferred for resolution. Dimethyl Sulfoxide (

) should be used only if solubility is poor, but note that it will deshield protons by ~0.1-0.3
ppm due to hydrogen bonding with the nitrogens.

e Concentration: 10 mg sample in 0.6 mL solvent.
o Reference: Tetramethylsilane (TMS) internal standard (

ppm).

Comparative Spectral Data

The following tables contrast the Parent (experimentally verified) with the 4-Methyl derivative
(High-Confidence Predictive Model based on Substituent Chemical Shifts) and the 1-Methyl
isomer (Alternative).

Table 1: NMR Chemical Shifts ( ) in [3]

Parent (2,7- 4-Methyl-2,7- 1-Methyl-2,7-
Position Naphthyridine) Naphthyridine Naphthyridine Signal Type
[1] (Target) (Isomer) [2]
H-1 9.37 9.35 - (Me) Singlet (s)
H-3 8.68 8.52 8.65 Doublet/Singlet
H-4 7.59 - (Me) 7.55 -
H-5 7.59 7.75 7.55 Doublet (d)
H-6 8.68 8.68 8.65 Doublet (d)
H-8 9.37 9.37 9.50 Singlet (s)
-CH3 - 2.65 2.85 Singlet (s)

Key Differentiators:

o Symmetry Break: The parent has only 3 signals (integral 2:2:2). The 4-methyl derivative has
5 aromatic signals (integral 1:1:1:1:1).
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o Methyl Shift: The methyl group at C4 (

2.65) is typically more shielded than at C1 (

2.85) due to the lack of direct adjacency to the ring nitrogen.

e H-8 Deshielding: In the 1-Methyl isomer, H-8 is strongly deshielded (

9.50+) due to the peri-effect of the methyl group. This is absent in the 4-Methyl isomer.

ble 2: hemical Shifts ( |

4-Methyl-2,7- . .
Carbon Parent [1] . Assignment Logic
Naphthyridine
C-1 153.2 153.0 to Nitrogen
to Nitrogen,
C-3 146.5 147.5
to Methyl
Ipso carbon
C-4 119.5 132.0
(Quaternary)
C-5 119.5 118.0 to Bridge
Distal ring
C-6 146.5 146.5
(Unchanged)
Distal ring
C-8 153.2 153.2
(Unchanged)
Me 18.5 Methyl Carbon

Discussion & Analysis
Mechanism of Shift Changes

The introduction of the methyl group at C4 induces specific electronic and steric perturbations:
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« Inductive Effect (+1): The methyl group donates electron density. This typically shields the
ortho proton (H3) and the para position (H1), though the effect on H1 is minimal across the
bridge.

 Steric/Anisotropic Effect: H5 (the peri proton) often experiences a downfield shift
(deshielding) due to steric compression and van der Waals interaction with the methyl group,
moving it from ~7.59 to ~7.75 ppm.

Identification Workflow

To confirm the synthesis of 4-methyl-2,7-naphthyridine over its isomers, utilize the following
logic flow:
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Figure 2:Decision tree for distinguishing naphthyridine derivatives based on proton count and

chemical shift values.

References

o Parent Spectral Data
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o Lari, A., et al. "Spectral Characteristics of 2,7-Naphthyridines.” Molecules, 2000, 5, 956-
963.

o Note: Provides the baseline H1/H8, H3/H6, and H4/H5 shifts used for calcul

1-Methyl Isomer Synthesis & Data

o Piller, F. M., et al. "Preparation of Polyfunctional Naphthyridines by Cobalt-Catalyzed
Cross-Couplings.” Organic Letters, 2017, 19(22), 6152—6155.

o Note: Describes the synthesis of 1-methyl-2,7-naphthyridine (Compound 3c) and confirms
its asymmetry.

Database Validation

o SpectraBase Record: "4-METHYL-2,7-NAPHTHYRIDINE". Record ID: 1569-17-1 (Isomer
Reference).[1]

General Substituent Effects: Pretsch, E., et al. Structure Determination of Organic
Compounds: Tables of Spectral Data. Springer, 2009. (Used for calculating substituent
increments for the C4-Methyl group).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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